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Compound of Interest

Compound Name: Phenmedipham

Cat. No.: B1680312

This guide provides a detailed comparison of the herbicidal efficacy of phenmedipham and
desmedipham on Palmer amaranth (Amaranthus palmeri), a problematic weed in many
agricultural systems. The data presented is primarily derived from a comprehensive
greenhouse study conducted to evaluate the response of Palmer amaranth and sugarbeet to
these herbicides.

Executive Summary

Both phenmedipham and desmedipham are post-emergence herbicides that function by
inhibiting Photosystem Il of photosynthesis.[1] Experimental data indicates that desmedipham
generally provides greater control of Palmer amaranth compared to phenmedipham, as
evidenced by lower lethal dose (LD50) and growth reduction (GR50) values.[2][3] However, this
increased efficacy with desmedipham comes at the cost of greater potential for crop injury,
particularly to sugarbeets.[2][4] The growth stage of Palmer amaranth at the time of application
is a critical determinant of herbicide efficacy. Control is significantly higher when these
herbicides are applied to Palmer amaranth at the cotyledon stage compared to a height of 7
cm. A pre-packaged mixture of desmedipham and phenmedipham can provide effective
control of cotyledon-stage Palmer amaranth, but may also cause significant crop injury.
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The following tables summarize the quantitative data on the efficacy of phenmedipham,
desmedipham, and their combination on Palmer amaranth and the selectivity in sugarbeet.

Table 1: Efficacy and Selectivity at the Cotyledon Growth Stage

o Palmer Amaranth Palmer Amaranth o
Herbicide . . Selectivity Index*
LD50 (g ai ha™?) GR50 (g ai ha™?)
. Lower than Lower than
Desmedipham ] ] 1.61
Phenmedipham Phenmedipham
] Higher than Higher than
Phenmedipham . ] 2.47
Desmedipham Desmedipham

Desmedipham +
_ - - 3.05
Phenmedipham

1A higher selectivity index indicates greater crop safety relative to weed control efficacy.

Table 2: Efficacy on 7-cm Tall Palmer Amaranth

Herbicide Efficacy

Desmedipham Did not provide effective control at labeled rates.
Phenmedipham Did not provide effective control at labeled rates.
Desmedipham + Phenmedipham Did not provide effective control at labeled rates.

Experimental Protocols

The data presented in this guide is based on a greenhouse experiment designed to determine
the dose-response of Palmer amaranth and sugarbeet to phenmedipham and desmedipham.

Experimental Setup:

» Location: Greenhouse experiment conducted at the University of Nebraska Panhandle
Research and Extension Center.
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Plant Material: Three populations of Palmer amaranth and four hybrids of sugarbeet were
evaluated. Plants were grown in 9-cm square plastic pots filled with a peat moss and perlite-
based potting mix.

Herbicide Treatments: Desmedipham and phenmedipham were applied individually and as
a pre-packaged mixture. A range of application rates were used to establish a dose-response
curve.

Application Timings: Herbicides were applied at two distinct growth stages:
o Cotyledon Stage: Palmer amaranth was 2 cm tall, and sugarbeet was 1.5 cm tall.

o Two True-Leaf Stage (Sugarbeet): Palmer amaranth was 7 cm tall, and sugarbeet was 5
cm tall.

Data Collection:
o Mortality: Plant survival was assessed visually.

o Biomass Reduction: Aboveground plant biomass was harvested, dried, and weighed to
determine the reduction in growth compared to untreated controls.

Statistical Analysis: A two-parameter log-logistic model was used to determine the lethal
dose required to kill 50% of the population (LD50). A three-parameter log-logistic model was
used to determine the dose required to reduce plant biomass by 50% (GR50). The selectivity
index was calculated by dividing the estimated dose for 10% sugarbeet injury by the
estimated dose for 90% Palmer amaranth control.

Mandatory Visualizations

Signaling Pathway: Inhibition of Photosystem I
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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